Cas no 22530-99-0 (2(3H)-Furanone, 4-butyldihydro-)

22530-99-0 structure
Product name:2(3H)-Furanone, 4-butyldihydro-
2(3H)-Furanone, 4-butyldihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, 4-butyldihydro-
- 4-butyloxolan-2-one
- Brivaracetam Impurity 30
- (+/-)-4-butyldihydrofuran-2-one
- DB-167566
- CHEBI:87416
- DTXSID90508489
- WJPRNDJHASWDLE-UHFFFAOYSA-N
- 4-butyldihydrofuran-2(3H)-one
- 4-Butyldihydro-2(3h)-furanone
- SCHEMBL5988542
- Q27159612
- 22530-99-0
- (+/-)4-butyldihydrofuran-2-one
- 4-butyldihydro-2(3h)-fu ranone
-
- Inchi: InChI=1S/C8H14O2/c1-2-3-4-7-5-8(9)10-6-7/h7H,2-6H2,1H3CopyCopied
- InChI Key: WJPRNDJHASWDLE-UHFFFAOYSA-NCopyCopied
- SMILES: CCCCC1CC(=O)OC1CopyCopied
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.0±0.0 g/cm3
- Melting Point: NA
- Boiling Point: 239.1±0.0 °C at 760 mmHg
- Flash Point: 91.9±0.0 °C
- PSA: 26.3
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
2(3H)-Furanone, 4-butyldihydro- Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
2(3H)-Furanone, 4-butyldihydro- Related Literature
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Ralph A. Wheeler,Emily E. Dalbey Phys. Chem. Chem. Phys., 2021,23, 9061-9064
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
22530-99-0 (2(3H)-Furanone, 4-butyldihydro-) Related Products
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